Cas no 147126-58-7 (Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside)

Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside structure
147126-58-7 structure
Product Name:Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
CAS No:147126-58-7
MF:C16H31NO6
MW:333.420445680618
CID:100860
PubChem ID:18805107
Update Time:2025-04-18

Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, octyl2-(acetylamino)-2-deoxy-
    • Octyl 2-(Acetylamino)-2-deoxy-
    • OCTYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
    • Octyl 2-(Acetylamino)-2-deoxy-β-D-glucopyranoside
    • Octyl 2-Acetamido-2-Deoxy-β-D-Glucopyranoside
    • Octyl-2-acetamido-2-deoxy-β-D-glucopyranoside
    • OCTYL-2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
    • OCTYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
    • Octyl-2-acetamido-2-deoxy-b-D-glucopyranoside
    • Octyl 2-(Acetylamino)-2-deoxy-?-D-glucopyranoside
    • AKOS002687853
    • octyl 2-(acetylamino)-2-deoxy-I(2)-D-glucopyranoside
    • SCHEMBL7875721
    • beta-D-Glucopyranoside, octyl 2-(acetylamino)-2-deoxy-
    • N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]acetamide
    • W-201308
    • 147126-58-7
    • N-[(2R,3R,4R,5S,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-2-(OCTYLOXY)OXAN-3-YL]ACETAMIDE
    • Octyl 2-(Acetylamino)-2-deoxy-beta-D-glucopyranoside
    • Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
    • Inchi: 1S/C16H31NO6/c1-3-4-5-6-7-8-9-22-16-13(17-11(2)19)15(21)14(20)12(10-18)23-16/h12-16,18,20-21H,3-10H2,1-2H3,(H,17,19)/t12-,13-,14-,15-,16-/m1/s1
    • InChI Key: JXLKQDFJNOXCNT-OXGONZEZSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCCCCCCC

Computed Properties

  • Exact Mass: 333.21500
  • Monoisotopic Mass: 333.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 1.4

Experimental Properties

  • Melting Point: 183-185?C
  • PSA: 108.25000
  • LogP: 0.69810

Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O268050-25mg
Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
147126-58-7
25mg
$ 110.00 2023-09-06
TRC
O268050-50mg
Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
147126-58-7
50mg
$ 173.00 2023-09-06
TRC
O268050-100mg
Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
147126-58-7
100mg
$ 305.00 2023-09-06
Biosynth
DO01850-25 mg
Octyl 2-acetamido-2-deoxy-b-D-glucopyranoside
147126-58-7
25mg
$109.75 2023-01-05
Biosynth
DO01850-50 mg
Octyl 2-acetamido-2-deoxy-b-D-glucopyranoside
147126-58-7
50mg
$191.00 2023-01-05
Biosynth
DO01850-100 mg
Octyl 2-acetamido-2-deoxy-b-D-glucopyranoside
147126-58-7
100MG
$323.00 2023-01-05
SHENG KE LU SI SHENG WU JI SHU
sc-286615-25 mg
Octyl 2-acetamido-2-deoxy-b-D-glucopyranoside,
147126-58-7
25mg
¥1,279.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-286615A-50 mg
Octyl 2-acetamido-2-deoxy-b-D-glucopyranoside,
147126-58-7
50mg
¥2,256.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-219464-50 mg
Octyl 2-Acetamido-2-Deoxy-β-D-Glucopyranoside,
147126-58-7
50mg
¥2,256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-219464-50mg
Octyl 2-Acetamido-2-Deoxy-β-D-Glucopyranoside,
147126-58-7
50mg
¥2256.00 2023-09-05

Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside Production Method

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent